NSC339614 potassium

• Molecular Formula: C10H4KN3O6S
• Molecular Weight: 333.32 g/mol
• InChI: InChI=1S/C10H5N3O6S.K/c14-13(15)5-1-2-6-7(3-5)9(20(16,17)18)4-8-10(6)12-19-11-8;/h1-4H,(H,16,17,18);/q;+1/p-1
• InChIKey: USKSVJAMFHMGIJ-UHFFFAOYSA-M

NSC339614 Potassium: Identity and Pharmacology

NSC339614 potassium (CAS 1135037-53-4) is the potassium salt of a mixture of 6-, 7-, 8-, and 9-nitro isomers of naphth[1,2-c][1,2,5]oxadiazole-5-sulfonic acid. It was first characterized as a subunit-selective positive allosteric modulator (PAM) of N-methyl-D-aspartate (NMDA) receptors, belonging to a novel chemical class of carboxylated naphthalene and phenanthrene derivatives [1]. Unlike pan-potentiators such as UBP646, NSC339614 potassium exhibits a bipartite pharmacological profile: it potentiates responses at GluN1/GluN2C and GluN1/GluN2D receptors while simultaneously inhibiting GluN1/GluN2A and GluN1/GluN2B receptor activity [1]. Its mechanism of action is non-competitive with respect to L-glutamate and glycine, and is voltage-independent, distinguishing it from channel blockers and orthosteric ligands [1].

Subunit-selective NMDA receptor PAM research tool

Non-competitive, voltage-independent allosteric mechanism

Bipartite profile: GluN2C/2D potentiation, GluN2A/2B inhibition

Mixture of 6-,7-,8-,9-nitro naphthoxadiazole potassium salt

• [1] Costa BM, Irvine MW, Fang G, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708; PMCID: PMC2993558. View Source

Why NSC339614 Potassium Cannot Be Substituted

NMDA receptor positive allosteric modulators (PAMs) are not interchangeable due to fundamental differences in subunit selectivity and direction of modulation. The prototypical GluN2A-selective PAM UBP512 potentiates GluN1/GluN2A while inhibiting GluN1/GluN2C and GluN1/GluN2D, representing the inverse selectivity profile to NSC339614 potassium [1]. The pan-potentiator UBP646 enhances all four GluN2 subtypes indiscriminately, precluding subunit-specific dissection [1]. The structurally distinct GluN2C/GluN2D PAM CIQ (later superseded by (+)-EU1180–453) shares the same subunit targets as NSC339614 potassium but belongs to a different chemotype with divergent drug-like properties and potency characteristics [2]. Substitution without verifying the specific isomer composition and salt form risks introducing confounding inhibitory activity at GluN2A/2B receptors, as NSC339614 potassium's unique mixed potentiator/inhibitor profile is structure-dependent on the naphthoxadiazole-sulfonic acid scaffold [1].

1 UBP512 has inverse selectivity: potentiates GluN2A, inhibits GluN2C/2D — may invert desired subunit-specific endpoints.

2 UBP646 pan-potentiates all GluN2 subtypes without inhibition, precluding selective GluN2C/2D pharmacological isolation.

3 CIQ/EU1180 series uses a distinct tetrahydroisoquinoline scaffold; different allosteric site may yield divergent modulation outcomes.

• [1] Costa BM, Irvine MW, Fang G, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708; PMCID: PMC2993558. View Source
• [2] Monaghan DT, Irvine MW, Costa BM, Fang G, Jane DE. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators. Neurochem Int. 2012 Sep;61(4):581-92. doi: 10.1016/j.neuint.2012.01.004. PMID: 22269804; PMCID: PMC3360989. View Source

NSC339614 Potassium Differentiation Evidence

Inverse Subunit Selectivity vs. UBP512

NSC339614 potassium and UBP512 display diametrically opposed subunit selectivity profiles across the four diheteromeric NMDA receptor subtypes. NSC339614 potassium potentiates GluN1/GluN2C and GluN1/GluN2D receptor responses while inhibiting GluN1/GluN2A and GluN1/GluN2B activity [1]. In contrast, UBP512 selectively potentiates GluN1/GluN2A receptors and inhibits GluN1/GluN2C and GluN1/GluN2D receptors [1]. This bidirectional divergence means that selecting UBP512 for experiments targeting GluN2C/2D function would produce the opposite pharmacological effect to that intended, making NSC339614 potassium the only compound within this structural series that provides positive modulation at GluN2C/2D with concurrent negative modulation at GluN2A/2B [1].

Inverse selectivity vs. UBP512

Head-to-head

Potentiates GluN2C/2D, inhibits GluN2A/2B; UBP512: inverse profile (potentiates GluN2A, inhibits GluN2C/2D).

Supports selective GluN2C/2D response dissection.

Complete inversion of modulation pattern across four diheteromeric subtypes.

Evidence Dimension	NMDA receptor subtype selectivity (potentiation vs. inhibition directionality)
Target Compound Data	NSC339614 potassium: potentiates GluN1/GluN2C and GluN1/GluN2D; inhibits GluN1/GluN2A and GluN1/GluN2B
Comparator Or Baseline	UBP512 (9-iodophenanthrene-3-carboxylic acid): potentiates GluN1/GluN2A; inhibits GluN1/GluN2C and GluN1/GluN2D
Quantified Difference	Complete inversion of potentiation/inhibition pattern across all four receptor subtypes
Conditions	Two-electrode voltage-clamp electrophysiology in Xenopus laevis oocytes expressing recombinant diheteromeric NMDA receptors, 100 µM L-glutamate / 10 µM glycine

Why This Matters

For researchers requiring selective potentiation of GluN2C/2D-containing NMDA receptors without off-target potentiation at GluN2A/2B, NSC339614 potassium is the only suitable compound in the carboxylated naphthalene/phenanthrene series, as UBP512 produces the exact opposite effect.

• [1] Costa BM, Irvine MW, Fang G, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708; PMCID: PMC2993558. View Source

Bidirectional Modulation vs. Pan-Potentiator UBP646

Unlike UBP646, which acts as a universal potentiator across all four GluN1/GluN2 receptor subtypes, NSC339614 potassium exhibits a bipartite pharmacological profile that discriminates between phylogenetically distinct GluN2 subunit groups [1]. NSC339614 potassium potentiates GluN2C- and GluN2D-containing receptors while inhibiting GluN2A- and GluN2B-containing receptors, providing a functional separation between the GluN2A/2B and GluN2C/2D subfamilies [1]. UBP646 most effectively potentiates GluN1/GluN2D and consistently potentiates GluN1/GluN2A, GluN1/GluN2B, and GluN1/GluN2C without inhibitory activity at any subtype [1]. This qualitative difference in pharmacological signature means UBP646 cannot isolate GluN2C/2D-specific contributions in mixed neuronal populations where NSC339614 potassium's inhibitory effect at GluN2A/2B provides a unique functional fingerprint [1].

Bidirectional vs. pan-PAM UBP646

Head-to-head

Bidirectional PAM/NAM (GluN2C/2D PAM, GluN2A/2B NAM); UBP646: unidirectional pan-potentiator, no inhibition.

Enables pharmacological GluN2 subfamily separation in mixed populations.

Pan-potentiator lacks inhibitory activity needed for subunit-selective interpretation.

Evidence Dimension	Directionality and subtype-specificity of allosteric modulation
Target Compound Data	NSC339614 potassium: bidirectional (PAM at GluN2C/2D; NAM at GluN2A/2B)
Comparator Or Baseline	UBP646: unidirectional pan-potentiator at all four GluN1/GluN2 subtypes; most effective at GluN1/GluN2D
Quantified Difference	Qualitative difference: NSC339614 potassium provides subtype-specific mixed PAM/NAM activity vs. UBP646's non-discriminating PAM-only profile
Conditions	Two-electrode voltage-clamp electrophysiology in Xenopus laevis oocytes expressing recombinant diheteromeric NMDA receptors

Why This Matters

When experimental design requires pharmacological isolation of GluN2C/2D-mediated signaling in the presence of GluN2A/2B-containing receptors, only NSC339614 potassium provides simultaneous potentiation of the target subtypes and inhibition of confounding subtypes.

• [1] Costa BM, Irvine MW, Fang G, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708; PMCID: PMC2993558. View Source

Distinct Chemotype vs. CIQ/EU1180 Series

NSC339614 potassium is chemically characterized as a mixture of the 6-, 7-, 8-, and 9-nitro isomers of naphth[1,2-c][1,2,5]oxadiazole-5-sulfonic acid potassium salt [1]. This naphthoxadiazole-sulfonic acid scaffold is structurally and mechanistically distinct from the CIQ (tetrahydroisoquinoline-based) chemotype that also targets GluN2C/2D receptors [2]. The CIQ class, including its optimized successor (+)-EU1180–453, operates through a different allosteric site and has been shown to improve drug-like properties such as aqueous solubility relative to the first-in-class CIQ [3]. The distinct chemotype of NSC339614 potassium provides an orthogonal pharmacological tool for target engagement studies, enabling independent confirmation of GluN2C/2D-mediated effects without the confound of shared binding-site interactions that could occur when using multiple compounds from the same structural series [1][3].

Chemotype vs. CIQ/EU1180

Cross-study comparable

Naphth[1,2-c][1,2,5]oxadiazole-5-sulfonic acid scaffold; distinct from tetrahydroisoquinoline-based CIQ class.

Orthogonal chemotype for scaffold-independent target engagement.

Binds distinct allosteric site; enables multi-scaffold validation strategies.

Evidence Dimension	Chemical scaffold and binding site distinctness
Target Compound Data	NSC339614 potassium: naphth[1,2-c][1,2,5]oxadiazole-5-sulfonic acid scaffold; mixture of 6-, 7-, 8-, and 9-nitro isomers
Comparator Or Baseline	CIQ and (+)-EU1180–453: tetrahydroisoquinoline-based scaffold
Quantified Difference	Structurally unrelated chemotypes binding to distinct allosteric sites on the NMDA receptor complex
Conditions	Chemical characterization by NMR and mass spectrometry (NSC339614); comparative pharmacology from independent published studies

Why This Matters

Procurement of NSC339614 potassium specifically ensures access to the naphthoxadiazole chemotype, which is orthogonal to tetrahydroisoquinoline-based GluN2C/2D PAMs, enabling multi-compound target validation strategies that reduce scaffold-specific artifacts.

• [1] Costa BM, Irvine MW, Fang G, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708; PMCID: PMC2993558. View Source
• [2] Monaghan DT, Irvine MW, Costa BM, Fang G, Jane DE. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators. Neurochem Int. 2012 Sep;61(4):581-92. doi: 10.1016/j.neuint.2012.01.004. PMID: 22269804; PMCID: PMC3360989. View Source
• [3] Suryavanshi PS, Ma R, Sheinin A, Mennerick S, Zorumski CF, Izumi Y, Covey DF, Lingle CJ, Evers AS, Hu H. Selective enhancement of the interneuron network and gamma-band power via GluN2C/GluN2D NMDA receptor potentiation. J Physiol. 2025 Jun 25;603(14):4027–4049. doi: 10.1113/JP288343. View Source

Non-Competitive, Voltage-Independent Allosteric Mechanism

The mechanism of action of NSC339614 potassium is fundamentally allosteric: the compound does not compete with the endogenous agonists L-glutamate or glycine, and its modulatory effects are not voltage-dependent [1]. This profile distinguishes NSC339614 potassium from several alternative pharmacological approaches to NMDA receptor modulation. Competitive antagonists at the glutamate or glycine binding sites (e.g., D-AP5, 7-chlorokynurenic acid) are surmountable by increasing agonist concentrations and produce use-dependent blockade distinct from the allosteric potentiation at GluN2C/2D achieved by NSC339614 potassium. Channel blockers such as MK-801 and ketamine display strong voltage-dependence and use-dependence, which NSC339614 potassium lacks. The GluN2B-selective N-terminal domain antagonists (e.g., ifenprodil, Ro 25-6981) bind to a structurally distinct site and produce only negative modulation at a single subunit, whereas NSC339614 potassium provides simultaneous positive modulation at GluN2C/2D [1][2].

Allosteric mechanism

Class-level inference

Non-competitive with L-glutamate and glycine; voltage-independent modulation; acts via ligand-binding domain segment 2.

Maintains modulation across varying agonist tone and membrane potential ranges.

Distinct from orthosteric, pore-block, and NTD antagonist mechanisms.

Evidence Dimension	Mechanism of action: allosteric site and voltage-dependence
Target Compound Data	NSC339614 potassium: non-competitive with L-glutamate and glycine; voltage-independent modulation; acts via segment 2 of the agonist ligand-binding domain
Comparator Or Baseline	Competitive antagonists (D-AP5, 7-CKA): competitive with agonists; channel blockers (MK-801, ketamine): voltage-dependent; GluN2B NTD antagonists (ifenprodil): NTD-dependent, GluN2B-selective negative modulation only
Quantified Difference	Mechanistic class difference: allosteric PAM/NAM vs. orthosteric antagonism vs. pore block vs. NTD antagonism
Conditions	Electrophysiological characterization in Xenopus oocytes; voltage-step protocols from +40 mV to −60 mV; agonist competition assays

Why This Matters

The non-competitive, voltage-independent allosteric mechanism ensures that NSC339614 potassium's modulatory effect persists under varying levels of endogenous agonist tone and across the full physiological range of membrane potentials, a critical advantage for in vivo and slice electrophysiology applications where agonist concentrations and membrane potential fluctuate.

• [1] Costa BM, Irvine MW, Fang G, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708; PMCID: PMC2993558. View Source
• [2] Monaghan DT, Irvine MW, Costa BM, Fang G, Jane DE. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators. Neurochem Int. 2012 Sep;61(4):581-92. doi: 10.1016/j.neuint.2012.01.004. PMID: 22269804; PMCID: PMC3360989. View Source

NSC339614 Potassium Application Scenarios

Isolating GluN2C/2D Signaling in Native Tissues

In acute brain slice electrophysiology or primary neuronal cultures where multiple GluN2 subunits are co-expressed, NSC339614 potassium enables selective potentiation of GluN2C/2D-containing NMDA receptors while simultaneously suppressing confounding GluN2A/2B-mediated currents [1]. This bidirectional modulation provides a unique pharmacological fingerprint that cannot be replicated by pan-potentiators (UBP646) or GluN2A-selective PAMs (UBP512), making NSC339614 potassium the tool of choice for dissecting the specific contributions of GluN2C/2D receptors to synaptic plasticity, network oscillations, and excitotoxicity [1].

Orthogonal Chemotype Validation in Drug Discovery

For industrial drug discovery campaigns targeting GluN2C/2D-containing NMDA receptors, NSC339614 potassium serves as an orthogonal chemical probe structurally distinct from the tetrahydroisoquinoline-based CIQ/EU1180 series [1][3]. Using NSC339614 potassium alongside CIQ-class compounds enables scaffold-independent target engagement confirmation, reducing the risk of pursuing scaffold-specific artifacts in hit-to-lead optimization. Its naphthoxadiazole-sulfonic acid core also provides a distinct intellectual property starting point for medicinal chemistry efforts [1][2].

Interneuron-Specific Modulation in Neural Circuits

Given the enriched expression of GluN2D subunits in GABAergic inhibitory interneurons, NSC339614 potassium is particularly suited for studies examining how GluN2C/2D potentiation affects inhibitory network function, excitation-inhibition balance, and gamma-band oscillations [3]. Unlike CIQ-class compounds that may have solubility limitations, NSC339614 potassium's distinct physicochemical properties as a potassium salt may offer formulation advantages for specific in vitro applications [3]. Its voltage-independent mechanism ensures consistent modulation across the full dynamic range of interneuron firing patterns [1].

SAR Studies of Naphthoxadiazole Chemotype

NSC339614 potassium, as a defined mixture of four regioisomeric nitro-substituted naphthoxadiazole-sulfonic acids, provides a reference standard for SAR investigations aimed at isolating the individual isomer activities or developing next-generation GluN2C/2D PAMs with improved selectivity and pharmacokinetic properties [1]. Researchers can use NSC339614 potassium as the benchmark against which separated isomers or newly synthesized analogs are compared for subtype selectivity, potency, and bidirectional modulation characteristics [1].

Application

Selection Property

Validation Focus

GluN2C/2D signaling isolation

Bidirectional subunit modulation

Subunit-specific pharmacological isolation

Orthogonal target validation

Naphthoxadiazole chemotype

Scaffold-independent target engagement

Interneuron network modulation

Voltage-independent allosteric potentiation

GABAergic interneuron GluN2D function

Naphthoxadiazole SAR reference

Defined nitro-isomer mixture

Isomer-specific activity benchmark

• [1] Costa BM, Irvine MW, Fang G, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708; PMCID: PMC2993558. View Source
• [2] Monaghan DT, Irvine MW, Costa BM, Fang G, Jane DE. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators. Neurochem Int. 2012 Sep;61(4):581-92. doi: 10.1016/j.neuint.2012.01.004. PMID: 22269804; PMCID: PMC3360989. View Source
• [3] Suryavanshi PS, Ma R, Sheinin A, Mennerick S, Zorumski CF, Izumi Y, Covey DF, Lingle CJ, Evers AS, Hu H. Selective enhancement of the interneuron network and gamma-band power via GluN2C/GluN2D NMDA receptor potentiation. J Physiol. 2025 Jun 25;603(14):4027–4049. doi: 10.1113/JP288343. View Source